1-(4-Chloro-phenyl)-3-(6-chloro-4-trifluoromethyl-pyridin-2-yl)-thiourea

• IUPAC Name: 1-(4-chlorophenyl)-3-[6-chloro-4-(trifluoromethyl)pyridin-2-yl]thiourea
• InChI: InChI=1S/C13H8Cl2F3N3S/c14-8-1-3-9(4-2-8)19-12(22)21-11-6-7(13(16,17)18)5-10(15)20-11/h1-6H,(H2,19,20,21,22)
• InChI Key: WBQLXKNYIZVDKC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=S)NC2=NC(=CC(=C2)C(F)(F)F)Cl)Cl
• Molecular Formula: C13H8Cl2F3N3S
• Molecular Weight: 366.2 g/mol

Description

1-(4-Chloro-phenyl)-3-(6-chloro-4-trifluoromethyl-pyridin-2-yl)-thiourea, also known as CCT018159, is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of thiourea derivatives and has shown promising results in various preclinical studies.

Scientific Research Applications

Molecular Docking and DNA Binding

Research on thiourea derivatives has shown their potential in molecular docking and DNA binding applications. A study on a related compound demonstrated its ability to bind with DNA, which was supported by computational and experimental analyses, including molecular docking and UV-visible spectrophotometry. This suggests potential applications in the development of drugs targeting DNA interactions (Mushtaque et al., 2016).

Organic Synthesis

Thiourea derivatives are utilized in organic synthesis, offering pathways to create biologically potent molecules through regioselective oxidative C–S bond formation strategies. This approach is highlighted in the synthesis of N-(Pyridin-2-yl)benzo[d]thiazol-2-amines, emphasizing the versatility of thiourea compounds in facilitating metal-free synthesis with a broad substrate scope (Mariappan et al., 2016).

Spectroscopic and Computational Studies

Spectroscopic and computational studies on thiourea derivatives have provided insights into their structural characteristics and electronic properties. Investigations into compounds similar to "1-(4-Chloro-phenyl)-3-(6-chloro-4-trifluoromethyl-pyridin-2-yl)-thiourea" have explored their vibrational frequencies, molecular dynamics, and potential as analgesic drugs, supported by density functional theory (DFT) and molecular dynamics simulations (Sheena Mary et al., 2016).

Novel Materials Development

Thiourea derivatives have been studied for their potential in creating novel materials with unique properties. For instance, poly(thiourea–amide–imide)s bearing thiourea and pyridine units in the backbone have been synthesized, showing high thermal stability and organosolubility. These materials could find applications in high-performance polymers and advanced composite materials (Kausar et al., 2010).

Enzyme Inhibition and Mercury Sensing

Thiourea derivatives have also been recognized for their efficiency as enzyme inhibitors and sensors for toxic metals like mercury. Unsymmetrical thiourea derivatives have shown significant anti-cholinesterase activity and potential as mercury sensing probes, demonstrating the wide-ranging applications of these compounds in medicinal chemistry and environmental monitoring (Rahman et al., 2021).